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Compound of Interest

Compound Name: 4-(Diethoxymethyl)benzaldehyde

Cat. No.: B1630343 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of laboratory chemicals is paramount. This guide provides essential,

step-by-step procedures for the safe disposal of 4-(Diethoxymethyl)benzaldehyde, ensuring

the safety of laboratory personnel and compliance with environmental regulations. Adherence

to these protocols is not just a matter of best practice but a critical component of responsible

research.

Essential Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with 4-(Diethoxymethyl)benzaldehyde. This compound is a combustible liquid that can cause

skin and serious eye irritation.[1][2] It is also harmful if swallowed.[1] Therefore, always handle

this chemical in a well-ventilated area, preferably within a fume hood, and wear appropriate

personal protective equipment (PPE), including safety glasses, chemical-resistant gloves, and

a lab coat.[1][2][3]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and qualitative data for 4-
(Diethoxymethyl)benzaldehyde.
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Property Value

Molecular Formula C12H16O3

CAS Number 81172-89-6

Appearance Clear colorless to light yellow liquid

Hazards

Combustible liquid, Causes skin irritation,

Causes serious eye irritation, Harmful if

swallowed

Personal Protective Equipment
Safety glasses, chemical-resistant gloves, lab

coat

Extinguishing Media
Dry sand, dry chemical, or alcohol-resistant

foam

Step-by-Step Disposal Protocol
The disposal of 4-(Diethoxymethyl)benzaldehyde must be managed as hazardous waste and

conducted in strict accordance with all federal, state, and local regulations.[2][4] Do not dispose

of this chemical down the drain or in regular trash.[5]

1. Waste Identification and Segregation:

Clearly label a dedicated waste container with "Hazardous Waste," the chemical name "4-
(Diethoxymethyl)benzaldehyde," and any associated hazard symbols.

Do not mix 4-(Diethoxymethyl)benzaldehyde waste with other chemical waste streams

unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

department.[6]

2. Container Management:

Use a container that is compatible with 4-(Diethoxymethyl)benzaldehyde. The original

container is often a suitable choice.
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Ensure the container is in good condition, free from leaks, and can be securely sealed.[7]

Keep the container tightly closed when not in use.[1][3][4]

3. Waste Accumulation and Storage:

Store the sealed waste container in a designated, well-ventilated, and cool secondary

containment area.[1][3]

This storage area should be away from sources of ignition such as heat, sparks, and open

flames.[1][3]

4. Arranging for Professional Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

schedule a pickup for the 4-(Diethoxymethyl)benzaldehyde waste.

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for the

chemical.

5. Documentation:

Maintain a detailed log of the accumulated 4-(Diethoxymethyl)benzaldehyde waste,

including the amount and date of accumulation.

Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of 4-
(Diethoxymethyl)benzaldehyde.
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Start: Unused or Waste
4-(Diethoxymethyl)benzaldehyde

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate into a Labeled,
Compatible Hazardous Waste Container

Store in a Cool, Well-Ventilated Area
Away from Ignition Sources

Contact Environmental Health & Safety (EHS)
or Licensed Waste Contractor

Provide Safety Data Sheet (SDS)
to Disposal Personnel

Arrange for Professional Disposal

Maintain Disposal Records

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 4-(Diethoxymethyl)benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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